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Compound of Interest

Compound Name: 1-[(2S)-pyrrolidin-2-yl]ethanol

CAS No.: 1315057-39-6

Cat. No.: B2635680 Get Quote

1-[(2S)-pyrrolidin-2-yl]ethanol is a chiral pyrrolidine alcohol with significant potential as a

versatile building block in pharmaceutical and asymmetric synthesis.[1][2] Its structure,

featuring a pyrrolidine ring, suggests it may be a key intermediate for creating complex,

biologically active molecules.[2] As researchers and drug development professionals

increasingly utilize such novel reagents, a comprehensive understanding of their safety profile

is not just a regulatory formality but a cornerstone of responsible science.

This guide provides an in-depth analysis of the potential hazards and safe handling procedures

for 1-[(2S)-pyrrolidin-2-yl]ethanol. It is critical to note that a comprehensive, officially

registered Safety Data Sheet (SDS) for this specific compound (CAS No. 1315057-39-6 or

66401-62-5) is not readily available in public databases.[3][4] Therefore, this document adopts

a proactive, deductive approach to safety assessment. By synthesizing data from structurally

related compounds—namely the parent heterocycle pyrrolidine and the functional group

ethanol—we can construct a robust and scientifically grounded safety framework. This

methodology allows for the anticipation of hazards and the implementation of appropriate

controls, ensuring a high level of safety in the laboratory.

Section 1: Chemical Identity and Predicted
Physicochemical Properties
Understanding the fundamental properties of a chemical is the first step in a thorough risk

assessment. The identity and available data for 1-[(2S)-pyrrolidin-2-yl]ethanol are
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summarized below. Where experimental data is absent, predicted values are provided to guide

handling and storage decisions.

Property Value Source / Rationale

IUPAC Name
(2S)-2-(Pyrrolidin-2-yl)ethan-1-

ol
-

CAS Number 66401-62-5 [4]

Alternate CAS 1315057-39-6 [3]

Molecular Formula C₆H₁₃NO [3][4]

Molecular Weight 115.17 g/mol [3][5]

Appearance
Colorless to light yellow

viscous liquid (Predicted)
[4]

Boiling Point 214.5 ± 13.0 °C (Predicted) [4]

Density 0.961 ± 0.06 g/cm³ (Predicted) [4]

pKa 15.03 ± 0.10 (Predicted) [4]

Storage 2-8°C, protect from light [4]

Rationale for Storage Conditions: The recommendation to store at refrigerated temperatures

and protect from light is a standard precautionary measure for complex organic molecules to

prevent degradation over time.[4] The pyrrolidine moiety can be sensitive to oxidation.

Section 2: Synthesized Hazard Profile
The hazard profile for 1-[(2S)-pyrrolidin-2-yl]ethanol is inferred from the known hazards of its

core components. The pyrrolidine ring is a strong base and is known to be flammable,

corrosive, and acutely toxic.[6] The ethanol side chain contributes to the compound's

flammability.
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Hazard Class
Inferred Hazards and
Rationale

GHS Pictograms
(Anticipated)

Flammability

Highly Flammable Liquid and

Vapor. This is based on the

known high flammability of

both pyrrolidine (H225) and

ethanol (H225).[7] Vapors may

form explosive mixtures with

air and can travel to an ignition

source.[6]

GHS02 (Flame)

Corrosivity / Irritation

Causes severe skin burns and

eye damage. The parent

compound, pyrrolidine, is a

strong base and is classified

as causing severe skin burns

and eye damage (H314).[6]

The basic nitrogen atom in the

pyrrolidine ring of the target

molecule is the primary driver

of this anticipated corrosive

nature.

GHS05 (Corrosion)

Acute Toxicity

Harmful if swallowed or if

inhaled. Pyrrolidine is

classified as harmful if

swallowed or inhaled (H302 +

H332). Inhalation may cause

burning sensations, coughing,

and nausea, while ingestion

can lead to similar symptoms.

[6]

GHS07 (Exclamation Mark)

Aquatic Toxicity Harmful to aquatic life.

Pyrrolidine is known to be

harmful to aquatic life (H402).

Therefore, release into the

(None for this specific hazard

level)
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environment should be strictly

avoided.

Authoritative Grounding: The classification of pyrrolidine as a highly flammable liquid that

causes severe skin burns and is harmful if swallowed or inhaled is consistent across multiple

authoritative sources, including Sigma-Aldrich and the International Chemical Safety Cards

(ICSC).[6] These hazards are directly attributable to the pyrrolidine moiety and should be

assumed present in 1-[(2S)-pyrrolidin-2-yl]ethanol until specific data proves otherwise.

Section 3: Exposure Control and Personal
Protective Equipment (PPE)
Given the anticipated corrosive and toxic nature of the compound, a multi-layered approach to

exposure control is mandatory. The primary principle is to prevent all contact with the

substance.

3.1 Engineering Controls

Fume Hood: All handling of 1-[(2S)-pyrrolidin-2-yl]ethanol, including weighing, transferring,

and use in reactions, must be conducted in a properly functioning chemical fume hood to

prevent inhalation of vapors.[6]

Ventilation: Ensure good general ventilation in the laboratory to dilute any fugitive emissions.

[8]

Safety Showers and Eyewash Stations: These must be readily accessible and tested

regularly. Ensure a clear path to this equipment from the workstation.[9]

3.2 Personal Protective Equipment (PPE)

The selection of PPE is critical and should be based on the highest potential hazard—in this

case, severe skin and eye corrosion.

Eye and Face Protection: Use chemical safety goggles and a full-face shield.[10] Standard

safety glasses are insufficient.
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Hand Protection: Handle with gloves inspected prior to use.[10] Use proper glove removal

technique to avoid skin contact. Dispose of contaminated gloves after use. Nitrile or

neoprene gloves are generally suitable for incidental contact, but for extended work, consult

manufacturer-specific chemical resistance data.

Skin and Body Protection: Wear a flame-retardant, antistatic lab coat.[10] When handling

larger quantities, consider impervious clothing or an apron to prevent skin contact.[6]

Respiratory Protection: If engineering controls are not sufficient to maintain exposure below

acceptable levels, a NIOSH/MSHA or EN 149 approved respirator with a filter for organic

vapors is required.[9]

Mandatory PPE for Handling

Hygiene Practices

Work in Fume Hood

Chemical Goggles + Face Shield Wash Hands Thoroughly After Handling

Chemically Resistant Gloves

Flame-Retardant Lab Coat

No Eating, Drinking, or Smoking in Lab Area

Click to download full resolution via product page

Caption: Core PPE and hygiene requirements for handling.

Section 4: Safe Handling, Storage, and Fire Safety
4.1 Handling
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Inert Atmosphere: For long-term storage and sensitive reactions, handling under an inert gas

like nitrogen or argon is recommended to prevent degradation.

Electrostatic Discharge: This material is flammable. Take precautionary measures against

static discharge.[8] Use non-sparking tools and ensure all equipment is grounded and

bonded.[11][12]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, acid

chlorides, and acid anhydrides.[11][13] The substance is a strong base and will react

violently with acids.[6]

4.2 Storage

Location: Store in a cool, dry, and well-ventilated place away from heat, sparks, and open

flames.[8][11] A dedicated flammables storage cabinet is appropriate.

Container: Keep the container tightly closed to prevent moisture contamination and the

escape of vapors.[8]

Security: Store in a locked-up area to restrict access to authorized personnel only.[11]

4.3 Fire-Fighting Measures

Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon dioxide

(CO₂).[14][15] Do not use a direct water jet, as it may spread the fire.[16] Water spray can be

used to cool unopened containers.[10]

Specific Hazards: Vapors are heavier than air and may travel along the ground to a distant

ignition source.[6] Burning will produce toxic fumes, including nitrogen oxides (NOx) and

carbon monoxide (CO).[6][9]

Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective clothing.

Section 5: Emergency Procedures: First Aid and
Spill Response
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Rapid and correct response to an exposure or spill is critical to minimizing harm.

5.1 First-Aid Measures

The following procedures are based on the corrosive nature of pyrrolidine and should be

followed immediately.

General Advice: Move the victim to fresh air. Call a poison control center or doctor

immediately for treatment advice.[11] Show them this safety guide.

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing. If breathing is difficult or has stopped, provide artificial respiration. Seek

immediate medical attention.[6]

Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with copious

amounts of water for at least 15 minutes, using a safety shower if available. Seek immediate

medical attention.

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate

medical attention from an ophthalmologist.

Ingestion: Do NOT induce vomiting due to the risk of perforation. If the person is conscious,

rinse their mouth with water and have them drink one or two glasses of water. Never give

anything by mouth to an unconscious person. Seek immediate medical attention.
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Immediate Actions

Exposure Event

Remove from Source / Move to Fresh Air

Call for Emergency Medical Help

Begin Decontamination (Rinse Skin/Eyes)

SKIN:
Rinse with water for 15+ min.

Remove contaminated clothing.

 Skin/Eye 

INHALATION:
Keep at rest.

Give oxygen if needed.

 Inhalation 

INGESTION:
Rinse mouth.

Do NOT induce vomiting.

 Ingestion 

EYES:
Rinse with water for 15+ min.

Seek ophthalmologist.

Click to download full resolution via product page

Caption: Logical sequence of first-aid measures post-exposure.

5.2 Spill Response
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Evacuate and Isolate: Evacuate all non-essential personnel from the spill area. Remove all

sources of ignition (no smoking, flares, sparks, or flames).[6][15]

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from entering drains. Cover drains and use an inert absorbent

material (e.g., sand, vermiculite, or commercial sorbent for chemicals) to contain the spill.[6]

Clean-up: Collect the absorbed material using non-sparking tools and place it into a suitable,

labeled container for disposal.[15]

Personal Protection: A chemical protection suit, including self-contained breathing apparatus,

may be necessary for large spills.[6]

Section 6: Disposal Considerations
Waste generated from this material must be treated as hazardous.

Disposal Method: Dispose of the material and its container at an approved hazardous waste

disposal plant.[11] Do not allow the product to enter drains or waterways.

Contaminated Packaging: Empty containers may retain flammable and corrosive vapors.

They should be handled and disposed of with the same precautions as the substance itself.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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